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Compound of Interest

Compound Name: Triacetonamine hydrochloride

Cat. No.: B202289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a formal safety data sheet (SDS) or professional safety consultation.

Always refer to the specific SDS provided by the supplier and follow all applicable local, state,

and federal regulations.

Executive Summary
Triacetonamine hydrochloride (CAS No: 33973-59-0), also known as 2,2,6,6-Tetramethyl-4-

piperidinone hydrochloride, is a key intermediate in the synthesis of various pharmaceuticals

and specialty chemicals. While invaluable in research and development, its handling requires a

thorough understanding of its potential hazards and the implementation of stringent safety

protocols. This guide provides an in-depth overview of the known safety information, handling

precautions, emergency procedures, and toxicological data for Triacetonamine
hydrochloride. It also outlines standardized experimental protocols for its safety assessment

and visualizes potential toxicological pathways and safety workflows.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Triacetonamine and its hydrochloride

salt is presented below. This information is crucial for understanding its behavior and for
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making informed decisions regarding storage and handling.

Property Triacetonamine
Triacetonamine
Hydrochloride

Source

Chemical Formula C₉H₁₇NO C₉H₁₇NO·HCl [1]

Molecular Weight 155.24 g/mol 191.70 g/mol

Appearance
Colorless or white

solid
White crystalline solid [1][2]

Melting Point 43 °C 198 °C (decomposes) [1][3]

Boiling Point 205 °C Not available [1]

Solubility
Moderately soluble in

water
Soluble in water [1]

Hazard Identification and Classification
Triacetonamine hydrochloride is classified as a hazardous substance. The following table

summarizes its GHS classification based on available safety data sheets.

Hazard Class GHS Category Hazard Statement Source

Corrosive to metals Category 1
H290: May be

corrosive to metals
[4]

Acute toxicity, oral Category 4
H302: Harmful if

swallowed
[4]

Skin

corrosion/irritation
Category 1B

H314: Causes severe

skin burns and eye

damage

[4]

Serious eye

damage/eye irritation
Category 1

H318: Causes serious

eye damage
[5]

Skin sensitization Category 1
H317: May cause an

allergic skin reaction
[4]
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Toxicological Data
Quantitative toxicological data for Triacetonamine and its hydrochloride salt are limited in

publicly available literature. The following table summarizes the available data. Further testing

is recommended to establish a comprehensive toxicological profile.

Endpoint Species Route Value Source

LD50 Rat Oral
1539 mg/kg (for

Triacetonamine)
[6]

LD50 Rat Intraperitoneal
385 mg/kg (for

Triacetonamine)
[6]

LD50 Rat Dermal

> 2000 mg/kg

(for

Triacetonamine)

LC50 - Inhalation No data available -

Skin Irritation Rabbit Dermal Causes burns

Eye Irritation Rabbit Ocular
Causes serious

eye damage
[5]

Skin

Sensitization
- -

May cause an

allergic skin

reaction

[4]

Safety and Handling Precautions
Due to its hazardous nature, strict safety protocols must be followed when handling

Triacetonamine hydrochloride.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.
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Protection Type Specification Source

Eye/Face Protection
Chemical safety goggles and a

face shield.
[7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

and protective clothing.

[7]

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and acid

gases should be used if

engineering controls are

insufficient or during

emergency situations.

[7]

Engineering Controls
Control Measure Description Source

Ventilation

Work in a well-ventilated area,

preferably in a chemical fume

hood.

[7]

Eye Wash Station
An easily accessible eye wash

station must be available.
[7]

Safety Shower

A safety shower should be in

close proximity to the handling

area.

[7]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Wash hands

thoroughly after handling.[7]

Storage: Store in a tightly closed, corrosion-resistant container in a cool, dry, and well-

ventilated area.[7] Keep away from incompatible materials such as strong oxidizing agents.
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Emergency Procedures
Prompt and appropriate action is critical in the event of an emergency involving

Triacetonamine hydrochloride.

First-Aid Measures
Exposure Route First-Aid Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[7]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[7]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[7]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Specific Hazards: Hazardous combustion products may include carbon oxides, nitrogen

oxides, and hydrogen chloride gas.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (see Section 5.1). Avoid breathing dust and contact with the substance.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Carefully sweep up the spilled material and place it in a suitable,

closed container for disposal. Avoid generating dust.

Experimental Protocols for Safety Assessment
The following are summaries of standardized OECD guidelines for assessing the toxicological

properties of chemicals like Triacetonamine hydrochloride.

Acute Oral Toxicity (OECD 423)
Principle: This method uses a stepwise procedure with a small number of animals per step to

classify a substance's acute oral toxicity.

Methodology: A starting dose is administered to a group of animals (typically three).

Depending on the outcome (mortality or survival), the dose for the next step is either

increased or decreased. The observation period is typically 14 days.

Endpoint: The test allows for the determination of an LD50 range and the classification of the

substance according to GHS categories.

Acute Dermal Toxicity (OECD 402)
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Principle: This guideline assesses the potential for a substance to cause toxicity through skin

contact.

Methodology: The substance is applied to a shaved area of the skin of the test animal

(typically a rat or rabbit) and held in place with a porous gauze dressing for 24 hours. The

animals are observed for at least 14 days for signs of toxicity.

Endpoint: The study provides information on dermal toxicity and can be used to determine an

LD50 value.

Acute Inhalation Toxicity (OECD 403)
Principle: This test evaluates the toxicity of a substance when inhaled.

Methodology: Animals are exposed to the substance as a gas, vapor, or aerosol in a whole-

body or nose-only inhalation chamber for a defined period (typically 4 hours). The animals

are then observed for at least 14 days.

Endpoint: The test determines the median lethal concentration (LC50) of the substance.

Skin Corrosion/Irritation (OECD 404)
Principle: This in vivo test assesses the potential of a substance to cause skin corrosion or

irritation.

Methodology: A small amount of the test substance is applied to the shaved skin of a rabbit

under a gauze patch for up to 4 hours. The skin is then observed for signs of erythema

(redness) and edema (swelling) at various time points.

Endpoint: The severity and reversibility of the skin reactions are scored to classify the

substance as corrosive or irritant.

Eye Corrosion/Irritation (OECD 405)
Principle: This test evaluates the potential of a substance to cause serious eye damage or

irritation.
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Methodology: A single dose of the substance is applied to the conjunctival sac of one eye of

an albino rabbit. The eye is then observed for effects on the cornea, iris, and conjunctiva at

specific intervals.

Endpoint: The severity and reversibility of the ocular lesions are scored to classify the

substance.

Skin Sensitization (OECD 429 - Local Lymph Node
Assay)

Principle: The Local Lymph Node Assay (LLNA) is an in vivo method to identify chemicals

that have the potential to cause skin sensitization.

Methodology: The test substance is applied to the dorsal surface of the ears of mice for three

consecutive days. On day five, the draining auricular lymph nodes are excised, and

lymphocyte proliferation is measured.

Endpoint: A substance is classified as a skin sensitizer if it induces a threefold or greater

increase in lymphocyte proliferation compared to the control group.

Visualizations: Pathways and Workflows
The following diagrams illustrate potential toxicological pathways and recommended workflows

for handling Triacetonamine hydrochloride.
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Hypothesized Signaling Pathway for Triacetonamine Hydrochloride-Induced CNS Depression
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Caption: Hypothesized pathway for CNS depression.
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Plausible Signaling Pathway for Triacetonamine Hydrochloride-Induced Hepatotoxicity
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Caption: Plausible pathway for hepatotoxicity.
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Experimental Workflow for Assessing Acute Toxicity
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Caption: Workflow for acute toxicity assessment.
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Logical Flowchart for Handling a Chemical Spill
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Caption: Flowchart for chemical spill response.
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Conclusion
Triacetonamine hydrochloride is a valuable chemical intermediate with significant potential

hazards. A thorough understanding of its toxicological properties, combined with strict

adherence to safety and handling protocols, is paramount for the protection of researchers and

the environment. This guide provides a comprehensive overview of the current knowledge, but

it is essential to consult the specific Safety Data Sheet and relevant regulations before use.

Further toxicological studies are warranted to provide a more complete safety profile for this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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